Methyl-2-vinylpyrimidine-5-carboxylate

• Molecular Formula: C8H8N2O2
• Molecular Weight: 164.16 g/mol
• IUPAC Name: methyl 2-ethenylpyrimidine-5-carboxylate
• InChI: InChI=1S/C8H8N2O2/c1-3-7-9-4-6(5-10-7)8(11)12-2/h3-5H,1H2,2H3
• InChI Key: RHJSJBIAXDKZGG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN=C(N=C1)C=C

Description

Methyl-2-vinylpyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C8H8N2O2 and its molecular weight is 164.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of methyl-2-chloropyrimidine-5-carboxylate (2.084 g, 12.08 mmol) and tributyl(vinyl)tin (3.635 g, 11.46 mmol) in toluene (15 ml) was added triphenylphosphine (94.9 mg, 0.362 mmol) followed by tetrakis(triphenylphosphine) palladium(0) (418.5 mg, 0.362 mmol). The mixture was stirred at 110° C. for 10 h under anhydrous argon. After evaporation of solvent, the residue was purified by flash chromatography (hexanes-ethyl acetate=4:1, then 1:1) to give the title compound (0.842 g) as a white solid. Mass spectrum (ESI) 166.2 (M+1). 1H NMR (500 MHz, CDCl3) δ 9.26 (s, 2H), 6.95-7.01 (m, 1H), 6.82 (dd, 1H, J=1.4, 17.2 Hz), 5.92 (dd, 1H, J=1.4, 10.5 Hz), 4.01 (s, 3H).